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Compound of Interest

Compound Name: 2-Amino-4-tert-butylphenol

Cat. No.: B071990 Get Quote

An In-depth Technical Guide to 2-Amino-4-tert-butylphenol (CAS 1199-46-8)

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Amino-4-tert-butylphenol,
a key chemical intermediate. It covers its physicochemical properties, safety and handling

protocols, synthetic methodologies, and applications, with a focus on its role in the

development of specialty chemicals and biologically active molecules.

Physicochemical and Spectroscopic Properties
2-Amino-4-tert-butylphenol is a substituted phenol derivative characterized as a white to

brown crystalline powder at room temperature.[1][2][3] Its core structure consists of a phenol

ring substituted with an amino group at position 2 and a bulky tert-butyl group at position 4.

This structure makes it a valuable precursor in organic synthesis.

Table 1: Physicochemical Properties
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Property Value Source(s)

CAS Number 1199-46-8 [1][4][5]

Molecular Formula C₁₀H₁₅NO [1][4][6]

Molecular Weight 165.23 g/mol [1][4][7]

Appearance
White to brown/gray crystalline

powder
[2][3]

Melting Point 160-163 °C (lit.) [1][7][8]

Boiling Point ~275-293 °C (estimate) [1][9]

Density ~1.02 g/cm³ (estimate) [1]

Solubility

Soluble in ethanol, ether,

chloroform. Insoluble in

benzene and cold water.

[1][3]

Flash Point 120.1 °C [1]

Vapor Pressure 0.00313 mmHg at 25°C [1]

Table 2: Spectroscopic Data Identifiers
Spectrum Type Available From Notes

¹H NMR Sigma-Aldrich Co. LLC. [4]

¹³C NMR
W. Robien, Inst. of Org.

Chem., Univ. of Vienna
[4]

FTIR Bio-Rad Laboratories, Inc. [4]

Raman Bio-Rad Laboratories, Inc. [4]

Safety and Handling
2-Amino-4-tert-butylphenol is classified as harmful and requires careful handling in a

laboratory or industrial setting.[4][9] Appropriate personal protective equipment (PPE), including

gloves, safety goggles, and a dust mask, should be used at all times.[7][9]
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Table 3: GHS Hazard Information
Identifier Description Source(s)

Pictogram GHS07 (Exclamation Mark) [4][9]

Signal Word Warning [4][7][9]

Hazard Statements

H302: Harmful if

swallowed.H312: Harmful in

contact with skin.H315:

Causes skin irritation.H319:

Causes serious eye

irritation.H332: Harmful if

inhaled.H335: May cause

respiratory irritation.

[4][7][9][10]

Precautionary Statements

P261: Avoid breathing

dust.P280: Wear protective

gloves/eye

protection.P301+P312: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell.P302+P352: IF ON

SKIN: Wash with plenty of

water.P304+P340: IF

INHALED: Remove person to

fresh air.P305+P351+P338: IF

IN EYES: Rinse cautiously with

water for several minutes.

[7][9]

Experimental Protocols
Synthesis via Diazotization-Cleavage Reduction
A common industrial synthesis method for 2-Amino-4-tert-butylphenol uses p-tert-butylphenol

as the starting material.[11] The process involves three main stages: diazotization, coupling to

form an azo dye intermediate, and subsequent cleavage reduction to yield the final product.
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p-tert-butylphenol
+ NaNO₂ + Acid

Diazotization Reaction
(0-10 °C)

Step 1 p-tert-butylphenol
Diazonium Salt

Coupling Reaction
(with p-tert-butylphenol sodium)

Step 2 Azo Dye Intermediate Cleavage Reduction
(e.g., Sodium Dithionite)

Step 3 Final Product
2-Amino-4-tert-butylphenol

2-Amino-4-tert-butylphenol
(Intermediate)

Fluorescent Whitening Agents
(e.g., OB, ERM)

Used in
Synthesis

Biologically Active Heterocycles
(2-pyridyl-benzoxazoles)

Reactant
for

Specialty Polymers
(Poly(2A-4TBP))

Monomer
for

Organocatalysts
(Prolinamide Phenols)

Precursor
for

Pesticides & Dyes

Used in
Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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